Cas no 954850-14-7 (1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride)
1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-piperazine hydrochloride
- CS-0365661
- 3-(4-chlorophenyl)-5-piperazin-1-yl-1,2,4-oxadiazole;hydrochloride
- 1215798-27-8
- MFCD22375444
- 954850-14-7
- 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride
- 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperazine hydrochloride
- 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazolehydrochloride
- ALBB-007331
- 1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride
-
- MDL: MFCD12027393
- Inchi: 1S/C12H13ClN4O.ClH/c13-10-3-1-9(2-4-10)11-15-12(18-16-11)17-7-5-14-6-8-17;/h1-4,14H,5-8H2;1H
- InChI Key: RVSVOUDFVKINAE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NOC(=N1)N1CCNCC1.Cl
Computed Properties
- Exact Mass: 300.0544665g/mol
- Monoisotopic Mass: 300.0544665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.2Ų
1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C022125-100mg |
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-piperazine hydrochloride |
954850-14-7 | 100mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C022125-250mg |
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-piperazine hydrochloride |
954850-14-7 | 250mg |
$ 380.00 | 2022-06-06 | ||
| TRC | C022125-500mg |
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-piperazine hydrochloride |
954850-14-7 | 500mg |
$ 600.00 | 2022-06-06 | ||
| Chemenu | CM530850-1g |
3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride |
954850-14-7 | 95% | 1g |
$388 | 2024-07-18 | |
| A2B Chem LLC | AI94620-500mg |
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]piperazine hydrochloride |
954850-14-7 | >95% | 500mg |
$523.00 | 2024-07-18 | |
| A2B Chem LLC | AI94620-1g |
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]piperazine hydrochloride |
954850-14-7 | >95% | 1g |
$578.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436331-250mg |
3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride |
954850-14-7 | 95+% | 250mg |
¥1497.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436331-1g |
3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride |
954850-14-7 | 95+% | 1g |
¥3456.00 | 2024-04-24 | |
| Crysdot LLC | CD11004071-1g |
3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride |
954850-14-7 | 95+% | 1g |
$320 | 2024-07-19 | |
| Crysdot LLC | CD11004071-5g |
3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-oxadiazole hydrochloride |
954850-14-7 | 95+% | 5g |
$904 | 2024-07-19 |
1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride
1-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-Piperazine Hydrochloride: A Comprehensive Overview
The compound 1-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-Piperazine Hydrochloride (CAS No. 954850-14-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating diverse substituents. The oxadiazole ring system attached to the piperazine ring introduces additional functionality, making this compound a valuable tool in medicinal chemistry.
Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. These heterocycles are known for their ability to modulate receptor activity and enzyme function, making them ideal candidates for the development of new therapeutic agents. The 4-chlorophenyl substituent in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.
The synthesis of 1-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-Piperazine Hydrochloride involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is often achieved through the cyclization of a diamine with a carbonyl compound under acidic conditions. The piperazine ring is then introduced via nucleophilic substitution or coupling reactions, depending on the specific substituents desired. The final step involves protonation of the nitrogen atoms to form the hydrochloride salt, which is more stable and suitable for pharmaceutical applications.
One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Recent research has demonstrated that oxadiazole derivatives can interact with key targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The piperazine moiety in this compound may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for further investigation in this area.
In addition to its neuroprotective properties, 1-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-Piperazine Hydrochloride has shown potential as an anti-inflammatory agent. Studies have indicated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in conditions like arthritis and cardiovascular diseases. Its ability to modulate these pathways suggests that it could be developed into a novel therapeutic for inflammatory disorders.
The structural versatility of this compound also makes it a valuable tool in medicinal chemistry research. Its ability to form hydrogen bonds and its flexible backbone allow for easy modification to target specific receptors or enzymes. This has led to its use as a scaffold in the design of new drug candidates for various therapeutic areas, including oncology and infectious diseases.
From a manufacturing standpoint, the production of 1-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-Piperazine Hydrochloride requires careful control over reaction conditions to ensure high purity and yield. The use of modern synthetic techniques such as microwave-assisted synthesis or continuous flow chemistry can significantly improve the efficiency of its production process.
In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper personal protective equipment should be worn during synthesis and handling to minimize exposure risks. Storage should be in accordance with standard laboratory practices to ensure stability and prevent contamination.
Looking ahead, the continued exploration of oxadiazole-containing compounds like CAS No. 954850-14-7 holds great promise for advancing our understanding of complex biological systems and developing innovative therapeutic solutions. As research in this area progresses, we can expect even more exciting applications for this versatile molecule.
954850-14-7 (1-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-piperazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)